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Compound of Interest

Compound Name: Valerylcarnitine

Cat. No.: B1624400

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This guide provides essential procedures for the safe handling, storage, and disposal of
Valerylcarnitine in a laboratory setting. While Valerylcarnitine is not classified as a hazardous
substance, adherence to standard laboratory safety protocols is crucial to ensure a safe
working environment.[1][2]

Hazard Assessment

Valerylcarnitine is an endogenous short-chain acylcarnitine.[3][4][5] According to its Safety
Data Sheet (SDS), it is not classified as hazardous under the Globally Harmonized System
(GHS).[1][2] However, as with any chemical, it should be handled with care to minimize
exposure.

Hazard Ratings:

Rating System Health Fire Reactivity
NFPA 0 0 0
HMIS 0 0 0

Data sourced from
Valeryl-L-carnitine-d3
(chloride) SDS.[1]
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Personal Protective Equipment (PPE)

While no special PPE is mandated, the following standard laboratory PPE is required to
prevent contact and inhalation of the solid powder.

Recommended PPE for Handling Valerylcarnitine:

] Specific ]
Protection Type . Rationale
Recommendations

Safety glasses with side ] ]
Protects against accidental

Eye and Face Protection shields or chemical splash , _
splashes or airborne particles.

goggles.
Gloves: Nitrile or latex gloves. Prevents skin contact with the
Lab Coat: Standard, fully chemical. Although not

Skin Protection buttoned lab coat. Clothing: classified as a skin irritant,
Long pants and closed-toe good practice dictates avoiding
shoes. direct contact.[1]

Not generally required for
small quantities handled in
) ) well-ventilated areas.[1] If Minimizes inhalation of
Respiratory Protection o N _
weighing out large quantities airborne powder.
or if dust is generated, work in

a chemical fume hood.

Handling and Storage

Operational Plan for Handling:

o Preparation: Before handling, ensure the work area is clean and uncluttered. Locate the
nearest eyewash station and safety shower.

» Weighing: When weighing the solid, perform the task in a chemical fume hood or a
designated area that minimizes the generation of dust.
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e Solution Preparation: Valerylcarnitine is soluble in organic solvents such as ethanol,
DMSO, and dimethyl formamide.[6] When preparing solutions, add the solid to the solvent
slowly.

o Post-Handling: After handling, wash hands thoroughly with soap and water. Clean all
equipment and surfaces that have come into contact with the chemical.

Storage Requirements:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
e Recommended storage temperature is -20°C for long-term stability.[6]

o Keep away from strong oxidizing agents.

Spill and Emergency Procedures

Spill Cleanup Protocol: In the event of a spill, follow these steps:

o Evacuate and Secure: Alert others in the immediate area. If the spill is large or in a poorly
ventilated space, evacuate the area.

o Don PPE: Wear the appropriate PPE as listed in the table above.

o Containment: For a solid spill, carefully sweep or scoop the material to avoid creating dust.

[4]
o Cleanup:
o Place the spilled material into a labeled, sealable container for waste disposal.[4][7]
o Wipe the spill area with a damp cloth or paper towel.
o Place all cleanup materials (including contaminated gloves) into the waste container.

o Decontaminate: Clean the spill area and any contaminated equipment with a suitable
laboratory detergent and water.
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First Aid Measures:

After Inhalation: Move to fresh air. If symptoms persist, consult a physician.[1]

After Skin Contact: Wash the affected area with soap and water. The product is generally not
an irritant.[1]

After Eye Contact: Rinse the opened eye for several minutes under running water.[1]

After Swallowing: If symptoms persist, consult a physician.[1]

Disposal Plan

Valerylcarnitine is not classified as hazardous waste.[2] However, it should not be disposed of
in the regular trash or down the drain without consulting institutional and local guidelines.

Disposal Workflow:
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Start: Valerylcarnitine Waste

Valerylcarnitine Waste
(Solid, Solution, or Contaminated Materials)

Step 1: Char;; 'cterize Waste

Is the waste mixed with a
hazardous substance?

Yes No (Solid) No (Liquid)

Step 2: Seﬁ 'regate and Dispose

Dispose as

Dispose as Non-Hazardous Consult EHS for drain disposal approval.

Solid Chemical Waste
(Place in a labeled, sealed container)

Hazardous Waste
(Follow institutional EHS protocol)

If not approved, collect as non-hazardous
liquid chemical waste.

Step 3: F‘ 'nal Steps

Arrange for pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-valerylcarnitine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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